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Compound of Interest

Compound Name: Aluminium bromide

Cat. No.: B8799272

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of aluminum tribromide, a significant compound in
various chemical syntheses. It details its chemical properties, structure, and applications, with a
focus on data relevant to research and development.

Core Properties of Aluminum Tribromide

Aluminum tribromide, with the chemical formula AlBrs, is a hygroscopic, colorless solid that is
sublimable.[1][2] It is a key Lewis acid used in a variety of chemical reactions. In its anhydrous
form, it appears as a white to yellowish-red lumpy solid with a pungent odor.[2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of both the anhydrous and
hexahydrate forms of aluminum tribromide:
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B Ar-lhydrc-)us Aluminum Aluminum Tribromide
Tribromide Hexahydrate

Chemical Formula AlBrs AlBrs-6H20

Molar Mass 266.694 g/mol [1][2][3][4] 374.785 g/mol [1][2]

Appearance White to pale yellow powder[1]

Density 3.2 g/lem3[1][2][4] 2.54 g/lcm3[1][2]

Melting Point 97.5 °C[1][2][4] 93 °C[1][2]

Boiling Point 255 °C[2][31[4]

Molecular Structure and Forms

In the solid state, in non-coordinating solvents like carbon disulfide (CSz), in its molten form,
and in the gaseous phase, aluminum tribromide predominantly exists as a dimer with the
formula AlzBre.[1][3] This dimeric structure consists of two AlBra tetrahedra sharing a common
edge. At high temperatures, these dimers can dissociate into the monomeric form, AlBrs.[1][3]

The monomeric AlBr3, which is observed in the vapor phase, has a trigonal planar geometry.[3]
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Caption: Equilibrium between monomeric (AlIBrs) and dimeric (AlzBrs) forms of aluminum
tribromide.
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Experimental Protocols
Synthesis of Aluminum Tribromide

A common laboratory synthesis of aluminum tribromide involves the direct reaction of aluminum
metal with hydrobromic acid or elemental bromine.

1. Reaction with Hydrobromic Acid:

This method produces the dimeric form of aluminum tribromide and hydrogen gas.
e Reaction: 2 Al(s) + 6 HBr(aq) — AlzBre(aq) + 3 Hz2(g)[1][3]

» Procedure:

o Slowly add aluminum turnings or powder to a concentrated solution of hydrobromic acid in
a well-ventilated fume hood.

o The reaction is exothermic and will produce hydrogen gas. Control the rate of addition to
prevent the reaction from becoming too vigorous.

o Once the reaction is complete, the resulting solution can be carefully heated to evaporate
the water and obtain the solid aluminum tribromide. Due to its hygroscopic nature, this
final step must be performed under anhydrous conditions.

2. Direct Bromination:

This alternative synthesis involves the direct reaction of aluminum with liquid bromine.
e Reaction: 2 Al(s) + 3 Brz(l) - Alz2Bre(s)[1][3][4]

e Procedure:

o This reaction is highly exothermic and should be performed with extreme caution in a
controlled environment.

o Slowly add liquid bromine to aluminum powder or foil.

o The reaction initiates, often vigorously, to form aluminum tribromide.
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o The product is typically a yellowish or red-brown solid due to the presence of iron-
containing impurities.[1][3]

Chemical Reactions and Applications

Aluminum tribromide is a versatile Lewis acid, stronger than the more commonly used
aluminum chloride (Al2Cls).[1] This property makes it a valuable catalyst in several organic
reactions.

Friedel-Crafts Alkylation

Aluminum tribromide is an effective catalyst for the Friedel-Crafts alkylation reaction, where an
alkyl group is added to an aromatic ring.[1]

Reaction Workflow:
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Friedel-Crafts Alkylation Workflow
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Caption: Generalized workflow for Friedel-Crafts alkylation using aluminum tribromide.

Other Reactions

e Reaction with Carbon Tetrachloride: At 100 °C, aluminum tribromide reacts with carbon
tetrachloride to produce carbon tetrabromide and aluminum chloride.[1]

o 4 AlBrs + 3 CCla — 4 AICl3 + 3 CBra[1]

o Reaction with Phosgene: The reaction with phosgene yields carbonyl bromide and aluminum
chlorobromide.[1]

o AlBrs + COCl2 — COBr2 + AICI2BI[1]
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e Epoxide Ring Openings: It is used as a Lewis acid to promote the opening of epoxide rings.

[1]

o Decomplexation of Dienes: It can be used to decomplex dienes from iron carbonyls.[1]

Safety and Handling

Aluminum tribromide is a corrosive substance that reacts vigorously with water in a hydrolyzing
reaction. It is harmful if swallowed or inhaled and causes severe skin burns and eye damage.
All' handling should be conducted in a dry, well-ventilated area, and appropriate personal
protective equipment, including gloves and safety glasses, should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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